2-Bromoethyl benzoate

• IUPAC Name: 2-bromoethyl benzoate
• InChI: InChI=1S/C9H9BrO2/c10-6-7-12-9(11)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key: KNBBDZULQFKSIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCCBr
• Molecular Formula: C9H9BrO2
• DSSTOX Substance ID: DTXSID30335150
• Molecular Weight: 229.07 g/mol
• CAS RN: 939-54-8

Description

Synthesis Analysis

The synthesis of compounds related to 2-bromoethyl benzoate often involves regioselective processes, employing neighboring-group participation to achieve high efficiency and specificity. For example, a regioselective 2,4-dibromohydration of conjugated enynes has been developed for synthesizing 2-(2,4-dibromobut-2-enoyl)benzoate, showcasing the utility of bromo-functionalized benzoates in organic synthesis (Yuan et al., 2018). This approach underlines the versatility of bromoethyl benzoate derivatives in accessing a variety of functionalized organic compounds.

Molecular Structure Analysis

Crystal structure analyses of bromo-benzoate derivatives, such as methyl 4-bromo-2-(methoxymethoxy)benzoate, provide insight into their molecular architecture. These studies reveal two-dimensional architectures formed by C—H⋯O hydrogen bonds and Br⋯O or π–π interactions, highlighting the influence of bromo substituents on the molecular packing and interaction patterns in solid states (Suchetan et al., 2016).

Chemical Reactions and Properties

Bromoethyl benzoate derivatives participate in various chemical reactions, including cycloadditions, C-H activation, and nucleophilic substitutions, demonstrating their reactivity and utility in synthesizing complex molecules. For instance, the synthesis of bromo-, boryl-, and stannyl-functionalized compounds from 1,2-bis(trimethylsilyl)benzenes involves bromo derivatives as key intermediates, showcasing their role in facilitating diverse chemical transformations (Reus et al., 2012).

Scientific Research Applications

Chemical Reactions and Synthesis

2-Bromoethyl benzoate is involved in various chemical reactions and synthesis processes. It hydrolyzes quickly with sodium hydroxide to yield benzoic acid (Nonnenmacher & Plieninger, 1982). Additionally, it is utilized in the synthesis of phenacyl benzoates, which have applications in synthetic and photochemistry due to their photosensitive blocking groups and ease of cleavage under mild conditions (Kumar et al., 2014).

Material Science and Polymerization

In material science, this compound is used in the polymerization process. The thermal polymerization of alkali 4-(2-bromoethyl)benzoates (2-BEBAs) leads to the production of different polymeric materials depending on the conditions and reactants used (Akutsu et al., 1999).

Biological and Pharmaceutical Research

In biological and pharmaceutical research, derivatives of this compound, such as biphenyl ester derivatives, have been synthesized and evaluated for their anti-tyrosinase activities. This research contributes to the development of treatments for conditions related to tyrosinase activity (Kwong et al., 2017).

Spectroscopy and Molecular Studies

This compound and its derivatives are studied for their mass spectral behavior, which provides insights into the kinetic and molecular structure of these compounds. This research is important for understanding the fundamental properties of chemical compounds (Shapiro & Tomer, 1970).

RNA and DNA Synthesis

It's also used in the synthesis of protected ribonucleosides, contributing to the field of nucleic acid research. This application is crucial for advancing our understanding of genetic materials and their synthesis (Kempe et al., 1982).

Environmental Science

In environmental science, studies have been conducted on the stable degradation of benzoate by certain bacteria. This research is important for understanding and managing the environmental impact of various chemical compounds (Kim et al., 2002).

Safety and Hazards

2-Bromoethyl benzoate can cause skin and eye irritation. It may also cause respiratory irritation. It’s recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Protective clothing, gloves, and eye/face protection should be worn when handling it. It should be used only in well-ventilated areas.

Synthesis routes and methods I

Procedure details

A mixture of 120.14 grams (0.80 mol) of 2-phenyl-1,3-dioxolane, 142.39 grams (0.80 mol) of N-bromosuccinimide, 1 liter of carbon tetrachloride and a catalytic amount of benzoyl peroxide was heated with stirring at reflux for 5.25 hours and then cooled. The mixture was filtered, and the filtrate was concentrated to an oil. Distillation of this oil gave 147.8 grams; (80.65% of theory) of the product; bp=104°-111° C./0.40 mm.

Synthesis routes and methods II

Procedure details

To a solution of benzoic acid (2.44 g, 20 mmol) and 2-bromoethan-1-ol (1.42 mL, 20 mmol) in 40 mL of anhydrous dichloromethane, a solution of 1,3-dicyclohexylcarbodiimide (4.12 g, 20 mmol) in dichloromethane was slowly added followed by addition of a catalytic amount of 4-(dimethylamino)pyridine. The resulting mixture was stirred at room temperature for 16 hrs. After filtration, the filtrate was washed with 5% NaHCO3, brine, and dried over Na2SO4. After removing the solvent, chromatography (silica gel, 10% ethyl acetate in hexane) of the residue gave 3.7 g (82%) of the title compound. 1H NMR (400 MHz, CDCl3): δ 3.62 (t, J=6 Hz, 2H), 4.60 (t, J=6 Hz, 2H), 7.42 (m, 2H), 7.54 (m, 2H), 8.04 (m, 2H).

Synthesis routes and methods III

Procedure details

The preferred aldehyde for the second route is benzaldehyde, especially when the glycol is ethylene glycol and the N-halogenated imide is N-bromosuccinimide. More specifically, 2-phenyl-1,3-dioxolane can be prepared by mixing benzaldehyde and ethylene glycol in a 1.0 to 1.2 mol ratio in an organic solvent containing a catalytic amount of an organic acid, such as p-toluenesulfonic acid. The mixture is heated and allowed to reflux for about an hour and a half, then treated with potassium carbonate, filtered, and distilled to produce 2-phenyl-1,3-dioxolane. The dioxolane is subsequently dissolved in carbon tetrachloride with an equimolar amount of N-bromosuccinimide and a catalytic amount of benzoyl peroxide. After heating under reflux conditions for up to 16 hours, cooling, and filtering, the mixture produces a filtrate that can be further concentrated to yield an ester, 2-bromoethyl benzoate. The ester so produced is used as an alkylating agent when reacted with a tertiary amine yielding a quaternary ammonium salt.

Q & A

Q1: How does the presence of a hydroxyl group at the para position of the benzene ring in 2-bromoethyl 4-hydroxybenzoate alter its reactivity with sodium hydroxide compared to 2-bromoethyl benzoate?

A1: While this compound readily undergoes hydrolysis with sodium hydroxide to produce benzoic acid, the introduction of a hydroxyl group at the para position significantly alters the reaction pathway. [] In the case of 2-bromoethyl 4-hydroxybenzoate (1), reaction with an equimolar amount of sodium hydroxide leads to the formation of 2-hydroxyethyl 4-hydroxybenzoate (6) instead of the expected hydrolysis product. This difference arises from the influence of the phenolic hydroxyl group, which promotes an internal CO alkylation through an intermediate (5), ultimately yielding the observed product. This highlights the significant impact of substituents on the reactivity of this compound derivatives. You can find more details about this reaction pathway in the paper "Unerwarteter Verlauf der Umsetzung von 4‐Hydroxybenzoesäure‐2‐bromethylester mit Natronlauge" [].

Q2: How does the counterion of alkali 4-(2-bromoethyl)benzoates influence their thermal polymerization behavior?

A2: The thermal polymerization of alkali 4-(2-bromoethyl)benzoates exhibits a strong dependence on the nature of the counter cation. [] For instance, the lithium salt predominantly undergoes elimination of hydrogen bromide followed by vinyl polymerization at 220°C, yielding poly(methyl 4-vinylbenzoate). In contrast, the potassium salt primarily undergoes polycondensation under similar conditions, producing poly(oxycarbonyl-1,4-phenylene-ethylene) (polyester 1). The sodium salt displays a mixed behavior, yielding both the polyester and 4-vinylbenzoic acid, indicating the occurrence of both polycondensation and double bond formation. These findings, detailed in the study "Thermal polymerizations of alkali 4‐(2‐bromoethyl)benzoates in bulk" [], underscore the crucial role of counterions in directing the reaction pathway during thermal polymerization of these benzoate derivatives.